Cas no 2228723-04-2 (1-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethylcyclopropan-1-amine
• CAS No: 2228723-04-2
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 6029887
• PubChem ID: 165971047
• Update Time: 2025-10-30

1-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethylcyclopropan-1-amine
• 1-[2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethyl]cyclopropan-1-amine
• 2228723-04-2
• EN300-1772281

• Inchi： 1S/C14H20N2O/c1-16-8-9-17-13-3-2-11(10-12(13)16)4-5-14(15)6-7-14/h2-3,10H,4-9,15H2,1H3
• InChI Key： QVDIMIRQZIYDQQ-UHFFFAOYSA-N
• SMILES： O1CCN(C)C2C1=CC=C(C=2)CCC1(CC1)N

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.5Ų

Additional information on 1-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethylcyclopropan-1-amine

Comprehensive Overview of 1-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethylcyclopropan-1-amine (CAS No. 2228723-04-2)

The compound 1-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethylcyclopropan-1-amine (CAS No. 2228723-04-2) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate chemical architecture, combining a cyclopropan-1-amine core with a 4-methyl-3,4-dihydro-2H-1,4-benzoxazine moiety. This hybrid structure positions it as a promising candidate for exploring novel therapeutic pathways, particularly in neuroscience and metabolic disorders.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like 1-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethylcyclopropan-1-amine. Researchers are increasingly focusing on its potential as a modulator of G-protein-coupled receptors (GPCRs), a class of targets implicated in conditions such as depression, anxiety, and chronic pain. The compound's ethylcyclopropan-1-amine segment is particularly noteworthy for its ability to enhance blood-brain barrier permeability, a critical factor in central nervous system (CNS) drug development.

In the context of green chemistry and sustainable synthesis, CAS No. 2228723-04-2 has also attracted attention. Its synthetic routes are being optimized to reduce hazardous byproducts, aligning with global trends toward environmentally friendly pharmaceutical production. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to characterize its purity and stability, addressing growing industry demands for rigorous quality control.

The rise of precision medicine has further amplified interest in this compound. Its structural features suggest potential selectivity for specific biological targets, reducing off-target effects—a key concern in personalized therapeutics. Computational modeling studies of 1-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethylcyclopropan-1-amine have revealed favorable binding affinities for serotonin and dopamine receptors, sparking discussions about its applicability in neuropsychiatric disorders.

From a commercial perspective, suppliers of CAS No. 2228723-04-2 emphasize its role as a high-value intermediate for specialty chemicals. The compound's shelf life, solubility profiles, and compatibility with common formulation excipients are frequently evaluated topics in pharmaceutical forums. As regulatory agencies worldwide tighten standards for novel chemical entities, detailed documentation of its physicochemical properties (e.g., logP, pKa) has become essential for research and development workflows.

Ongoing preclinical studies are investigating the structure-activity relationship (SAR) of derivatives based on this scaffold. Early data suggest that modifications to the benzoxazine ring or cyclopropylamine group could yield compounds with improved pharmacokinetic profiles. Such findings resonate with current market demands for next-generation small-molecule therapeutics with enhanced bioavailability and reduced side effects.

In summary, 1-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethylcyclopropan-1-amine represents a compelling case study at the intersection of medicinal chemistry and modern drug development paradigms. Its multifaceted applications—from CNS disorders to sustainable synthesis—make it a subject of enduring scientific and industrial relevance.